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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline

Cat. No.: B181746

Essential Safety and Handling Guide for 4-
Methoxy-3,5-dimethylaniline

This guide provides critical safety, handling, and disposal information for 4-Methoxy-3,5-
dimethylaniline, a compound utilized in advanced scientific research. Adherence to these
protocols is essential for ensuring a safe laboratory environment and mitigating potential risks
associated with this aromatic amine.

Health and Safety Data

A critical aspect of chemical safety is the quantitative data that defines its physical, chemical,
and toxicological properties. The following tables summarize the key available data for 4-
Methoxy-3,5-dimethylaniline.

Physical and Chemical Properties

Property Value Source
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]
CAS Number 39785-37-0 [1]
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Hazard Classification

Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.

Acute Toxicity, Dermal Toxic in contact with skin.
Skin Corrosion/Irritation Causes skin irritation.[1]
Serious Eye Damage/Eye lIrritation Causes serious eye irritation.
Acute Toxicity, Inhalation Toxic if inhaled.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure when
handling 4-Methoxy-3,5-dimethylaniline. The following table summarizes the required PPE.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3_5-dimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3_5-dimethylaniline
https://www.benchchem.com/product/b181746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
guantities or during reactions
that could splash.[2][3]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs
(double-gloving) and change

them frequently.[2][4]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne
concentrations. The type of
respirator depends on the

specific conditions.[2]

Experimental Protocols and Safe Handling

A systematic approach to handling 4-Methoxy-3,5-dimethylaniline is crucial for safety and

experimental integrity.

Step 1: Pre-Handling Preparation

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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» Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher
are readily accessible.[5]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.[6]

Step 2: Handling the Compound

« Ventilation: All handling of 4-Methoxy-3,5-dimethylaniline should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[2]

» Weighing: When weighing the solid compound, use a balance inside the fume hood or in a
ventilated balance enclosure.

» Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Step 3: Post-Handling Procedures

o Decontamination: Thoroughly clean the work area after handling is complete.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan

Proper disposal of 4-Methoxy-3,5-dimethylaniline and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Streams
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Waste Type Disposal Procedure

) ) N Collect in a clearly labeled, sealed, and
Solid 4-Methoxy-3,5-dimethylaniline _ _
appropriate hazardous waste container.

] o Collect in a labeled, sealed, and appropriate
Solutions containing 4-Methoxy-3,5- ) )
_ - solvent waste container. The container should
dimethylaniline ) )
be designated for organic waste.[5]

Contaminated Labware (e.g., pipette tips, Place in a designated solid hazardous waste

gloves) container.[5]

General Disposal Guidelines:

o Labeling: All waste containers must be clearly labeled with the full chemical name and
associated hazards.[5]

e Segregation: Do not mix incompatible waste streams.[5]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.

» Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company. Contact a licensed professional waste disposal service to dispose of this material.

[2]

Visualizing the Workflow

To further clarify the procedural steps, the following diagram illustrates the operational and
disposal workflow for handling 4-Methoxy-3,5-dimethylaniline.
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Operational and Disposal Workflow for 4-Methoxy-3,5-dimethylaniline

Click to download full resolution via product page

Caption: Operational and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b181746?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3_5-dimethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3_5-dimethylaniline
https://www.capotchem.cn/doc/msds_701-56-4.do
https://datasheets.scbt.com/sds/aghs/en/sc-480291.pdf
https://www.tandfonline.com/doi/abs/10.1080/15298660008984595
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.benchchem.com/product/b181746#personal-protective-equipment-for-handling-4-methoxy-3-5-dimethylaniline
https://www.benchchem.com/product/b181746#personal-protective-equipment-for-handling-4-methoxy-3-5-dimethylaniline
https://www.benchchem.com/product/b181746#personal-protective-equipment-for-handling-4-methoxy-3-5-dimethylaniline
https://www.benchchem.com/product/b181746#personal-protective-equipment-for-handling-4-methoxy-3-5-dimethylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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